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Compound of Interest

Compound Name: (R)-4-Benzyl-2-oxazolidinone

Cat. No.: B027034

An In-depth Technical Guide to (R)-4-Benzyl-2-oxazolidinone

For Researchers, Scientists, and Drug Development Professionals

Core Compound Identity and Properties

(R)-4-Benzyl-2-oxazolidinone is a widely utilized chiral auxiliary in asymmetric synthesis,
valued for its ability to direct stereoselective transformations. Its robust crystalline nature and
reliable stereochemical control have made it an indispensable tool in the synthesis of complex
chiral molecules, particularly in the pharmaceutical industry.

Chemical Structure:

e Chemical Formula: C1o0H11NO2[1][2][3][4]

e Molecular Weight: 177.20 g/mol [1][2][3][4][5]

e CAS Number: 102029-44-7[1][2][3][4][6]

e Canonical SMILES: C1--INVALID-LINK--CC2=CC=CC=C2[1][3]
« InChlKey: OJOFMLDBXPDXLQ-SECBINFHSA-N[1][2]

Physicochemical Properties:
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The physical and chemical properties of (R)-4-Benzyl-2-oxazolidinone are summarized in the
table below. It is a white to off-white crystalline solid, soluble in many organic solvents but
sparingly soluble in water.[1]

Property Value Reference

White to off-white crystalline

Appearance sowder [1][4]
Melting Point 86 °C [31[4]
Boiling Point 150-160 °C @ 0.5 Torr [4]
Density 1.2+£0.1 g/lcm3 [4]

Soluble in methanol, ethanol,

Solubility and chloroform; Insoluble in [1114]
water.
Specific Rotation +62° (c=1, CHCIs3) [4]

Synthesis and Manufacturing

The most common synthetic route to (R)-4-Benzyl-2-oxazolidinone begins with the naturally
occurring amino acid, L-phenylalanine.[7] This precursor is first reduced to the corresponding
amino alcohol, (R)-2-amino-3-phenyl-1-propanol, which is then cyclized to form the final
oxazolidinone ring.[7] While various reducing agents have been employed, a safer and more
efficient method utilizes lithium aluminum hydride with a controlled quench, followed by
cyclization with diethyl carbonate.[7] This process is advantageous due to the use of
inexpensive reagents, environmental friendliness, and a high overall yield, making it suitable for
large-scale production.[7]

A generalized workflow for the synthesis is presented below:
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Synthesis of (R)-4-Benzyl-2-oxazolidinone

L-Phenylalanine

Reduction
e.g., LiAlH4 in THF)

(R)-2-Amino-3-phenyl-1-propanol

Cyclization
(e.g., Diethyl Carbonate, NaOFEt)

(R)-4-Benzyl-2-oxazolidinone

Click to download full resolution via product page
A high-level overview of the synthesis of (R)-4-Benzyl-2-oxazolidinone from L-phenylalanine.

Applications in Asymmetric Synthesis

(R)-4-Benzyl-2-oxazolidinone is a cornerstone of modern asymmetric synthesis, primarily
employed as a chiral auxiliary. Chiral auxiliaries are enantiomerically pure compounds that are
temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective
reaction. After the desired stereocenter is created, the auxiliary is cleaved and can often be

recovered for reuse.

The utility of (R)-4-benzyl-2-oxazolidinone extends to a variety of carbon-carbon bond-

forming reactions, including:
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» Asymmetric Alkylation: Enolates derived from N-acyl oxazolidinones undergo highly
diastereoselective alkylation.[8] The bulky benzyl group on the auxiliary effectively shields
one face of the enolate, directing the incoming electrophile to the opposite face.[8]

o Asymmetric Aldol Reactions: Boron enolates of N-acyl oxazolidinones react with aldehydes
to produce syn-aldol adducts with excellent diastereoselectivity.[9] The stereochemical
outcome is reliably predicted by the Zimmerman-Traxler transition state model.[8]

o Asymmetric Conjugate Additions: N-enoyl oxazolidinones are effective Michael acceptors in
conjugate addition reactions with various nucleophiles.

o Asymmetric Diels-Alder Reactions: N-acryloyl derivatives can patrticipate in
diastereoselective Diels-Alder cycloadditions.

These applications have been instrumental in the synthesis of numerous biologically active
compounds and natural products, including the preparation of enantiopure carbocyclic
nucleosides that act as HIV protease inhibitors, as well as in the synthesis of 3-lactams and a-
amino acids.[1][6]

The general workflow for an asymmetric alkylation using an oxazolidinone auxiliary is depicted
below:

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chiral_Oxazolidinones_in_Asymmetric_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chiral_Oxazolidinones_in_Asymmetric_Synthesis.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Asymmetric_Synthesis_Utilizing_Oxazolidinone_Derivatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chiral_Oxazolidinones_in_Asymmetric_Synthesis.pdf
https://www.guidechem.com/encyclopedia/r-4-benzyl-2-oxazolidinone-dic29004.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7852611.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Workflow for Asymmetric Alkylation

Acylation of
(R)-4-Benzyl-2-oxazolidinone

Formation of N-acyl derivative

Diastereoselective
Alkylation

Introduction of new stereocenter

Cleavage of Auxiliary

elease of chiral product

Enantiomerically Enriched
Product

Click to download full resolution via product page

A simplified workflow for asymmetric alkylation using an oxazolidinone chiral auxiliary.

Experimental Protocols

The following are representative experimental protocols for the key steps in utilizing (R)-4-
benzyl-2-oxazolidinone in asymmetric synthesis. These protocols are adapted from
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established procedures for the (S)-enantiomer and are directly applicable to the (R)-
enantiomer.[9]

Protocol 1: N-Acylation of (R)-4-Benzyl-2-oxazolidinone

This procedure describes the acylation of the oxazolidinone auxiliary with an acid chloride to
form the corresponding N-acyl imide.

e Materials:
o (R)-4-Benzyl-2-oxazolidinone
o Acyl chloride (e.g., propionyl chloride)
o n-Butyllithium (n-BuLi) in hexanes
o Anhydrous tetrahydrofuran (THF)
o Saturated agueous ammonium chloride (NH4Cl) solution
o Brine
o Anhydrous magnesium sulfate (MgSOa)
e Procedure:

o To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon), add (R)-4-
benzyl-2-oxazolidinone (1.0 equivalent) and anhydrous THF.

o Cool the solution to -78 °C using a dry ice/acetone bath.
o Slowly add n-BuLi (1.05 equivalents) dropwise. Stir the mixture at -78 °C for 30 minutes.
o Add the acyl chloride (1.1 equivalents) dropwise.

o Stir the reaction mixture at -78 °C for 1 hour, then allow it to warm to room temperature
and stir for an additional 2 hours.

o Quench the reaction by the slow addition of saturated aqueous NH4Cl solution.
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o Extract the agueous layer with ethyl acetate (3x).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOua, filter, and
concentrate under reduced pressure.

o Purify the crude product by flash column chromatography on silica gel.
Protocol 2: Asymmetric Alkylation of N-Acyl-(R)-4-Benzyl-2-oxazolidinone
This protocol details the diastereoselective alkylation of the N-acyl oxazolidinone.
o Materials:

o N-Propionyl-(R)-4-benzyl-2-oxazolidinone

[¢]

Strong base (e.g., Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilyl)amide
(NaHMDS))

[¢]

Alkylating agent (e.g., benzyl bromide)

[¢]

Anhydrous tetrahydrofuran (THF)

[e]

Saturated aqueous ammonium chloride (NH4Cl) solution
e Procedure:

o To a flame-dried round-bottom flask under an inert atmosphere, add the N-acyl-(R)-4-
benzyl-2-oxazolidinone (1.0 equivalent) and anhydrous THF.

o Cool the solution to -78 °C.

o Slowly add a solution of the strong base (1.1 equivalents) in THF dropwise.
o Stir the mixture at -78 °C for 1 hour to form the enolate.

o Add the alkylating agent (1.2 equivalents) dropwise.

o Stir the reaction at -78 °C for 4 hours.
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o Quench the reaction by the slow addition of saturated aqueous NHa4Cl solution.

o Allow the mixture to warm to room temperature and perform an aqueous workup followed
by extraction with an organic solvent.

o Dry the combined organic layers, concentrate, and purify the product by chromatography.

Safety and Handling

(R)-4-Benzyl-2-oxazolidinone is irritating to the eyes, respiratory system, and skin.[1][4]
Appropriate personal protective equipment, including gloves, safety glasses, and a lab coat,
should be worn when handling this compound.[1] It is recommended to work in a well-
ventilated area or a fume hood.[1] The compound is hygroscopic and should be stored in a
cool, dry place under an inert atmosphere.[1][3]

Hazard and Precautionary Statements:

. . Precautionary
GHS Pictogram Signal Word Hazard Statements
Statements

P261: Avoid breathing
dustP264: Wash skin
thoroughly after
handlingP280: Wear

protective gloves/eye

_ protection/face
H315: Causes skin )
o protectionP302+P352:
irritationH319: Causes
_ IF ON SKIN: Wash
_ serious eye _
Warning L with plenty of

irritationH335: May

waterP305+P351+P3

case respiratory 38: IF IN EYES: Rinse

cautiously with water

irritation

for several minutes.
Remove contact
lenses, if present and
easy to do. Continue

rinsing.
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Conclusion

(R)-4-Benzyl-2-oxazolidinone is a powerful and versatile chiral auxiliary that has significantly
impacted the field of asymmetric synthesis. Its predictable stereochemical control, ease of
handling, and the ability to be efficiently synthesized make it a valuable tool for chemists in
academia and industry. The methodologies developed around this and related oxazolidinones
continue to be fundamental in the stereoselective construction of complex organic molecules,
driving innovation in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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